Cas no 1803599-95-2 (1-Piperidinecarboxylic acid, 4-(1H-pyrazol-3-ylmethyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-(1H-pyrazol-3-ylmethyl)-, 1,1-dimethylethyl ester
• CAS No: 1803599-95-2
• MF: C₁₄H₂₃N₃O₂
• MW: 265.351323366165
• CID: 5172091
• Update Time: 2025-10-28

1-Piperidinecarboxylic acid, 4-(1H-pyrazol-3-ylmethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(1H-pyrazol-3-ylmethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H23N3O2/c1-14(2,3)19-13(18)17-8-5-11(6-9-17)10-12-4-7-15-16-12/h4,7,11H,5-6,8-10H2,1-3H3,(H,15,16)
• InChI Key： MFMDKWJXGADUQC-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CC2C=CNN=2)CC1

Additional information on 1-Piperidinecarboxylic acid, 4-(1H-pyrazol-3-ylmethyl)-, 1,1-dimethylethyl ester

1-Piperidinecarboxylic Acid, 4-(1H-Pyrazol-3-Ylmethyl)-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

1-Piperidinecarboxylic acid, 4-(1H-pyrazol-3-ylmethyl)-, 1,1-dimethylethyl ester is a complex organic compound with the CAS registry number 1803599-95-2. This compound is of significant interest in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development. The molecule combines a piperidine ring system with a pyrazole moiety, making it a promising candidate for various biological assays and synthetic studies.

The core structure of this compound is based on a piperidine ring, which is a six-membered cyclic amine. The piperidine ring is substituted at the 4-position with a pyrazole group attached via a methylene bridge. The ester group at the 1-position of the piperidine ring is derived from 1,1-dimethylethyl alcohol, which adds to the compound's stability and solubility properties. This combination of functional groups provides a versatile platform for exploring its chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its ability to interact with various biological targets, such as enzymes and receptors, has been explored in several research papers. For instance, researchers have investigated its role in modulating kinase activity, which is crucial for treating diseases like cancer and inflammatory disorders. The pyrazole moiety in particular has been shown to enhance bioavailability and improve pharmacokinetic profiles, making it an attractive feature for medicinal chemists.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances the efficiency of the synthesis but also aligns with green chemistry principles by minimizing waste and energy consumption.

The physical properties of this compound are also worth noting. It has a melting point of approximately 78°C and is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental standpoint, this compound has been evaluated for its biodegradability under standard test conditions. Results indicate that it undergoes moderate biodegradation, which is consistent with its chemical structure and functional groups. This information is crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, 1-Piperidinecarboxylic acid, 4-(1H-pyrazol-3-ylmethyl)-, 1,1-dimethylethyl ester (CAS No. 1803599-95-2) represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, combined with favorable chemical properties and promising biological activity, positions it as a key player in future drug development efforts.